Cas no 2034464-19-0 (N-{6-(1-methyl-1H-pyrazol-5-yl)pyridin-3-ylmethyl}-3-(4-oxo-3,4-dihydroquinazolin-3-yl)propanamide)

• Product Name: N-{6-(1-methyl-1H-pyrazol-5-yl)pyridin-3-ylmethyl}-3-(4-oxo-3,4-dihydroquinazolin-3-yl)propanamide
• CAS No: 2034464-19-0
• MF: C₂₁H₂₀N₆O₂
• MW: 388.422503471375
• CID: 5895349
• PubChem ID: 121023432
• Update Time: 2025-05-30

N-{6-(1-methyl-1H-pyrazol-5-yl)pyridin-3-ylmethyl}-3-(4-oxo-3,4-dihydroquinazolin-3-yl)propanamide Chemical and Physical Properties

Names and Identifiers

• N-{6-(1-methyl-1H-pyrazol-5-yl)pyridin-3-ylmethyl}-3-(4-oxo-3,4-dihydroquinazolin-3-yl)propanamide
• AKOS026705462
• 2034464-19-0
• F6573-0189
• N-((6-(1-methyl-1H-pyrazol-5-yl)pyridin-3-yl)methyl)-3-(4-oxoquinazolin-3(4H)-yl)propanamide
• N-[[6-(2-methylpyrazol-3-yl)pyridin-3-yl]methyl]-3-(4-oxoquinazolin-3-yl)propanamide
• N-{[6-(1-methyl-1H-pyrazol-5-yl)pyridin-3-yl]methyl}-3-(4-oxo-3,4-dihydroquinazolin-3-yl)propanamide

• Inchi： 1S/C21H20N6O2/c1-26-19(8-10-25-26)18-7-6-15(12-22-18)13-23-20(28)9-11-27-14-24-17-5-3-2-4-16(17)21(27)29/h2-8,10,12,14H,9,11,13H2,1H3,(H,23,28)
• InChI Key： XDRIPWSRZGWUIU-UHFFFAOYSA-N
• SMILES： O=C1C2C=CC=CC=2N=CN1CCC(NCC1=CN=C(C=C1)C1=CC=NN1C)=O

Computed Properties

• Exact Mass: 388.16477390g/mol
• Monoisotopic Mass: 388.16477390g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 29
• Rotatable Bond Count: 6
• Complexity: 626
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 92.5Ų

Additional information on N-{6-(1-methyl-1H-pyrazol-5-yl)pyridin-3-ylmethyl}-3-(4-oxo-3,4-dihydroquinazolin-3-yl)propanamide

N-{6-(1-methyl-1H-pyrazol-5-yl)pyridin-3-ylmethyl}-3-(4-oxo-3,4-dihydroquinazolin-3-yl)propanamide (CAS No. 2034464-19-0): A Comprehensive Overview

The compound N-{6-(1-methyl-1H-pyrazol-5-yl)pyridin-3-ylmethyl}-3-(4-oxo-3,4-dihydroquinazolin-3-yl)propanamide (CAS No. 2034464-19-0) is a sophisticated organic molecule that has garnered significant attention in the field of medicinal chemistry and drug discovery. With its unique structural features, including a pyrazole and quinazolinone moiety, this compound exhibits promising potential in various therapeutic applications. Researchers and pharmaceutical companies are increasingly interested in its pharmacological properties, making it a subject of ongoing scientific exploration.

One of the key structural components of N-{6-(1-methyl-1H-pyrazol-5-yl)pyridin-3-ylmethyl}-3-(4-oxo-3,4-dihydroquinazolin-3-yl)propanamide is the 1-methyl-1H-pyrazol-5-yl group, which is known for its role in enhancing binding affinity to biological targets. The presence of the quinazolinone ring further contributes to its bioactivity, as this scaffold is commonly found in compounds with anti-inflammatory, anticancer, and antimicrobial properties. The combination of these moieties makes this compound a versatile candidate for further development.

In recent years, the demand for novel small-molecule therapeutics has surged, driven by the need for targeted treatments with fewer side effects. N-{6-(1-methyl-1H-pyrazol-5-yl)pyridin-3-ylmethyl}-3-(4-oxo-3,4-dihydroquinazolin-3-yl)propanamide aligns with this trend, as its structure allows for selective interaction with specific enzymes or receptors. This specificity is crucial in modern drug design, where minimizing off-target effects is a top priority. Researchers are particularly interested in its potential applications in oncology and autoimmune diseases, where precise targeting is essential.

The synthesis of N-{6-(1-methyl-1H-pyrazol-5-yl)pyridin-3-ylmethyl}-3-(4-oxo-3,4-dihydroquinazolin-3-yl)propanamide involves multi-step organic reactions, often starting with the preparation of the pyrazole and quinazolinone precursors. Advanced techniques such as microwave-assisted synthesis and catalyzed cross-coupling reactions have been employed to improve yield and purity. These methods are not only efficient but also align with the growing emphasis on green chemistry, reducing the environmental impact of chemical synthesis.

From a pharmacological perspective, N-{6-(1-methyl-1H-pyrazol-5-yl)pyridin-3-ylmethyl}-3-(4-oxo-3,4-dihydroquinazolin-3-yl)propanamide has shown promising results in preclinical studies. Its ability to modulate key signaling pathways makes it a candidate for treating conditions such as rheumatoid arthritis and certain types of cancer. The compound's kinase inhibitory activity is of particular interest, as kinases play a central role in cell proliferation and inflammation. Ongoing research aims to elucidate its mechanism of action and optimize its pharmacokinetic properties.

The market for small-molecule drugs is highly competitive, with pharmaceutical companies constantly seeking innovative compounds to address unmet medical needs. N-{6-(1-methyl-1H-pyrazol-5-yl)pyridin-3-ylmethyl}-3-(4-oxo-3,4-dihydroquinazolin-3-yl)propanamide has attracted attention from both academia and industry due to its unique profile. Collaborations between research institutions and biotech firms are underway to accelerate its development, with the goal of bringing a new therapeutic option to patients.

In addition to its therapeutic potential, N-{6-(1-methyl-1H-pyrazol-5-yl)pyridin-3-ylmethyl}-3-(4-oxo-3,4-dihydroquinazolin-3-yl)propanamide is also being explored for its applications in chemical biology. Researchers are using it as a tool compound to study protein-protein interactions and signal transduction pathways. This dual utility—both as a drug candidate and a research tool—highlights its value in advancing scientific knowledge and medical innovation.

As the field of precision medicine continues to evolve, compounds like N-{6-(1-methyl-1H-pyrazol-5-yl)pyridin-3-ylmethyl}-3-(4-oxo-3,4-dihydroquinazolin-3-yl)propanamide are expected to play a pivotal role. Their ability to target specific molecular pathways aligns with the personalized treatment approach that is gaining traction in healthcare. Future studies will likely focus on identifying biomarkers that can predict patient response, further enhancing its clinical utility.

In conclusion, N-{6-(1-methyl-1H-pyrazol-5-yl)pyridin-3-ylmethyl}-3-(4-oxo-3,4-dihydroquinazolin-3-yl)propanamide (CAS No. 2034464-19-0) represents a compelling example of modern medicinal chemistry. Its intricate structure, combined with its promising biological activity, positions it as a compound of significant interest for both researchers and clinicians. As scientific understanding of its properties deepens, it may pave the way for new treatments that address some of the most challenging medical conditions today.